N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-(pyridin-3-ylcarbamothioyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H11N3O2S/c19-14(13-8-10-4-1-2-6-12(10)20-13)18-15(21)17-11-5-3-7-16-9-11/h1-9H,(H2,17,18,19,21)
• InChI Key: XDIXAGCFUAQCNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC(=S)NC3=CN=CC=C3
• Molecular Formula: C15H11N3O2S
• Molecular Weight: 297.3 g/mol

Description

N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide, also known as PBF-509, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the degradation of endocannabinoids in the body. PBF-509 has shown promising results in preclinical studies as a potential treatment for a range of conditions, including pain, inflammation, and anxiety.

Mechanism of Action

N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide works by inhibiting the enzyme FAAH, which is responsible for the degradation of endocannabinoids in the body. Endocannabinoids are signaling molecules that are involved in a wide range of physiological processes, including pain, inflammation, and anxiety. By inhibiting FAAH, N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide increases the levels of endocannabinoids in the body, which can lead to a range of therapeutic effects.
Biochemical and Physiological Effects:
N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase levels of endocannabinoids in the body, which can lead to analgesic, anti-inflammatory, and anxiolytic effects. Additionally, N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide has been shown to have effects on other signaling pathways in the body, including the serotonin and dopamine systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide for lab experiments is its potency and selectivity as an inhibitor of FAAH. This makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, one limitation of N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are many potential future directions for research on N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide. One area of interest is the potential use of N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide as a treatment for chronic pain conditions. Additionally, there is interest in exploring the potential use of N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide for the treatment of inflammatory conditions and anxiety disorders. Further research is also needed to better understand the mechanisms of action of N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide and its effects on other signaling pathways in the body. Finally, there is interest in developing new and more potent inhibitors of FAAH based on the structure of N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide.

Synthesis Methods

N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide can be synthesized using a multi-step process that involves the reaction of several chemical intermediates. The synthesis starts with the reaction of 2-nitrobenzaldehyde with malononitrile to form 2-nitro-3-(2-cyanoethylidene)benzofuran. This intermediate is then reduced to the corresponding amine using hydrogen gas and a palladium catalyst. The amine is then reacted with 3-pyridinecarbonyl chloride to form the final product, N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide.

Scientific Research Applications

N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications in various fields of research. It has been shown to have potent analgesic effects in animal models of pain, and may be useful for the treatment of chronic pain conditions. Additionally, N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide has been shown to have anti-inflammatory effects, and may be useful for the treatment of inflammatory conditions such as arthritis. N-[(3-pyridinylamino)carbonothioyl]-1-benzofuran-2-carboxamide has also been studied for its potential anxiolytic effects, and may be useful for the treatment of anxiety disorders.